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Compound of Interest

Compound Name: DFP00173

Cat. No.: B2735268 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of the AQP3 Inhibitor DFP00173.

This document provides crucial safety protocols and operational guidance for the handling of

DFP00173, a potent and selective inhibitor of aquaporin-3 (AQP3). Adherence to these

procedures is essential to ensure a safe laboratory environment and the integrity of

experimental outcomes.

Immediate Safety and Hazard Information
DFP00173 is a chemical compound for research use only, and its toxicological properties have

not been fully determined.[1] Therefore, it should be handled with caution, treating it as a

potentially hazardous substance.

Potential Health Effects:

May be harmful if inhaled, ingested, or absorbed through the skin.[1]

May cause irritation to the eyes, mucous membranes, upper respiratory tract, and skin.[1]

First Aid Measures:

In case of skin contact: Wash with copious amounts of water for at least 15 minutes and

remove contaminated clothing.[1]
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In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[1]

If inhaled: Move the victim to a fresh air environment and monitor breathing. If breathing is

difficult, administer oxygen. If breathing stops, provide artificial respiration.[1]

If ingested: Wash out mouth with water, provided the person is conscious.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling DFP00173.

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection Appropriate safety glasses or goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection
Handle in a chemical fume hood to prevent

inhalation.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₁H₇Cl₂N₃O₃S

Molecular Weight 332.16 g/mol

Appearance Yellow solid[1]

Purity >98%

Solubility
Insoluble in water. Soluble in DMSO (66

mg/mL).[2]

CAS Number 672286-03-2
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Strict adherence to the following operational and disposal protocols is essential for the safe and

effective use of DFP00173.

Handling and Storage
Handling:

Avoid inhalation, and contact with eyes, skin, and clothing.[1]

Use in a well-ventilated area, preferably a chemical fume hood.[1]

Avoid repeated or prolonged exposure.[1]

Avoid raising dust.[1]

Storage:

Store in a tightly sealed container.[1]

Protect from light and heat.[1]

Recommended storage for the powder is at -20°C for up to 3 years.[2]

Stock solutions in DMSO can be stored at -80°C for up to one year and at -20°C for up to

one month.[2]

Accidental Release Measures
Wear appropriate protective clothing.[1]

For dry spills, vacuum or sweep up the material and place it in a suitable container for

disposal. Avoid generating dust.[1]

For solutions, absorb with a liquid-binding material.[1]

After material pickup, ventilate the area and decontaminate surfaces and equipment with

alcohol.[1]

Disposal Plan
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Treat as a potentially toxic substance.[1]

Dispose of in accordance with local, state, and federal regulations.[1]

Do not allow the product to enter drains.

Experimental Protocols
DFP00173 is a selective inhibitor of AQP3 with an IC₅₀ of approximately 0.1–0.4 μM for mouse

and human AQP3.[3] It shows selectivity over the homologous aquaporin isoforms AQP7 and

AQP9.[3]

Preparation of Stock and Working Solutions
Stock Solution (in DMSO):

To prepare a 10 mM stock solution, dissolve 3.32 mg of DFP00173 in 1 mL of DMSO.

For in vitro experiments, the stock solution can be further diluted in an appropriate buffer.

In Vivo Formulations:

For Oral Administration: A homogeneous suspension can be prepared in CMC-Na. For

example, to achieve a 5 mg/mL concentration, add 5 mg of DFP00173 to 1 mL of CMC-Na

solution and mix evenly.[2]

For Injection: A clear solution can be prepared using a vehicle of 5% DMSO, 40% PEG300,

5% Tween 80, and 50% ddH₂O.[2] For a 1 mL working solution, add 50 μL of a 66 mg/mL

DMSO stock solution to 400 μL of PEG300 and mix. Then add 50 μL of Tween 80 and mix,

followed by the addition of 500 μL of ddH₂O. This solution should be used immediately.[2]

Key Experimental Methodologies
This assay measures the water permeability of cells by monitoring the fluorescence of calcein,

a dye that is quenched at high concentrations.

Materials:

Cells expressing AQP3 (e.g., CHO-K1 cells stably expressing AQP3)
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Calcein-AM

Hanks' Balanced Salt Solution (HBSS)

Hypertonic solution (e.g., HBSS with added sorbitol or sucrose)

DFP00173

Fluorescence plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well black, clear-bottom plate and grow to confluence.

Calcein Loading: Wash the cells with HBSS and then incubate with calcein-AM (e.g., 1-5 µM

in HBSS) for 30-60 minutes at 37°C.

Wash: Gently wash the cells twice with HBSS to remove extracellular calcein-AM.

Inhibitor Incubation: Incubate the cells with varying concentrations of DFP00173 (or vehicle

control) for a predetermined time (e.g., 15-30 minutes).

Fluorescence Measurement: Place the plate in a fluorescence plate reader.

Osmotic Challenge: Program the instrument to inject a hypertonic solution to induce cell

shrinkage. This will increase the intracellular calcein concentration and cause fluorescence

quenching.

Data Acquisition: Measure the fluorescence intensity over time. The rate of fluorescence

decay is proportional to the water permeability.

Analysis: Compare the rates of fluorescence quenching in DFP00173-treated cells to control

cells to determine the inhibitory effect.
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Preparation Measurement Analysis

Seed AQP3-expressing cells
in 96-well plate Load cells with Calcein-AM

Grow to confluence
Wash to remove
extracellular dye

Incubate with DFP00173
or vehicle

Place plate in
fluorescence reader

Inject hypertonic solution
(induces cell shrinkage)

Measure fluorescence decay
(quenching) over time

Analyze rate of
fluorescence quenching Determine AQP3 inhibition
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Preparation

Measurement

Analysis

Prepare cell suspension
(e.g., erythrocytes)

Incubate cells with
DFP00173 or vehicle

Load stopped-flow syringes:
1. Cell suspension

2. Hyperosmotic glycerol

Rapidly mix solutions

Record light scattering
intensity over time

Analyze initial shrinkage rate
(Water permeability)

Analyze re-swelling rate
(Glycerol permeability)

Determine inhibition of
glycerol transport
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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